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Compound of Interest

(4-Bromonaphthalen-1-
Compound Name:
yl)methanol

cat. No.: B1281211

An In-depth Technical Guide on the Safety and Handling of (4-Bromonaphthalen-1-
yl)methanol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. It
is not a substitute for a manufacturer-supplied Safety Data Sheet (SDS). All laboratory work
should be conducted with a thorough understanding of the potential hazards and in compliance
with institutional and regulatory safety standards.

Introduction

(4-Bromonaphthalen-1-yl)methanol is an organic compound featuring a naphthalene core
substituted with both a bromine atom and a hydroxymethyl group.[1] Its molecular formula is
C11HoBrO, and it has a molecular weight of 237.09 g/mol .[1] This bifunctional molecule serves
as a valuable intermediate in organic synthesis, providing two reactive sites for further chemical
transformations. The presence of the naphthalene scaffold, a common feature in many
biologically active molecules, makes this compound and its derivatives of interest in medicinal
chemistry and pharmaceutical development, particularly in anti-cancer research.[1][2]

Chemical and Physical Properties

The fundamental properties of (4-Bromonaphthalen-1-yl)methanol are summarized below.
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Property Value Source

(4-bromonaphthalen-1-

IUPAC Name [1]
yl)methanol

CAS Number 56052-26-7 [1]13]

Molecular Formula C11HoBro [11[3]

Molecular Weight 237.09 g/mol [11[3]

Appearance White solid [3]
C1=CC=C2C(=C1)C(=CC=C2

SMILES [1]
Br)CO
QAZWQAUUZFJIKMU-

INChl Key [1]

UHFFFAOYSA-N

Hazard Identification and Safety Precautions

A specific Safety Data Sheet (SDS) for (4-Bromonaphthalen-1-yl)methanol is not readily
available. The following hazard information is extrapolated from data on structurally similar
compounds, such as brominated aromatic compounds and aromatic alcohols.[4][5][6] Users
must exercise caution and handle the substance as potentially hazardous.

- | Classification (Antici )

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Irritation Category 2 H315: Causes skin irritation

. _ H319: Causes serious eye
Serious Eye Irritation Category 2A o
irritation

- . H335: May cause respiratory
Specific Target Organ Toxicity Category 3 ritati
irritation

Source: Extrapolated from GHS classifications for similar compounds like (4-Bromothiophen-2-
yl)methanol and 4-Bromonaphthalen-1-ol.[4][5]
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Precautionary Statements and First Aid
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Type Code Statement

Avoid breathing

Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[4]
Wash skin thoroughly after
P264
handling.[4]
Do not eat, drink or smoke
P270 ) )
when using this product.[7]
Wear protective
P280 gloves/protective clothing/eye

protection/face protection.[4]

IF SWALLOWED: Call a
Response P301+P312 POISON CENTER or doctor if

you feel unwell.[7]

IF ON SKIN: Wash with plenty

of soap and water.[4]

P302+P352

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.[4]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]

Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.[4]

P405 Store locked up.[4]

Dispose of contents/container
Disposal P501 to an approved waste disposal
plant.[4]
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Personal Protective Equipment (PPE)

Proper engineering controls, such as a chemical fume hood, should be the primary means of

controlling exposure.

Protection Specification
Safety glasses with side-shields or chemical
Eye/Face goggles conforming to EN166 or NIOSH
standards.[8]
Chemical-resistant, impervious gloves (e.g.,
Ski nitrile rubber, butyl rubber). A lab coat or other
in

protective clothing is required to prevent skin
contact.[4][9]

Respiratory

If dust or aerosols are generated, use a NIOSH-
approved respirator with an appropriate
particulate filter.[8]

Handling. S | Di |

Aspect

Guideline

Handling

Use only in a well-ventilated area, preferably a
chemical fume hood.[4] Avoid contact with skin,
eyes, and clothing. Avoid dust formation. Wash
hands thoroughly after handling.[4] Keep away

from heat, sparks, and open flames.

Storage

Store in a tightly closed container in a cool, dry,
and well-ventilated area away from incompatible

substances such as strong oxidizing agents.[4]

[8]

Disposal

Disposal must be in accordance with all
applicable federal, state, and local regulations.
Chemical waste generators must determine if a
discarded chemical is classified as hazardous
waste.[4]

© 2025 BenchChem. All rights reserved.

5/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC107151000&productDescription=1-BROMONAPHTHALENE+96%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/W8511_SDS.pdf
https://methanol.org/wp-content/uploads/2017/04/SafeHandlingManual-Health-Safety-Module.pdf
https://www.fishersci.com/store/msds?partNumber=AC107151000&productDescription=1-BROMONAPHTHALENE+96%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/W8511_SDS.pdf
https://aksci.com/sds/W8511_SDS.pdf
https://aksci.com/sds/W8511_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC107151000&productDescription=1-BROMONAPHTHALENE+96%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/W8511_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Reactivity and Synthetic Applications

(4-Bromonaphthalen-1-yl)methanol is a versatile synthetic intermediate due to its two distinct
functional groups.[1] The hydroxymethyl group can undergo oxidation to form the
corresponding aldehyde or carboxylic acid, participate in esterification reactions with carboxylic
acids, or be converted to a leaving group for nucleophilic substitution.[1] The bromine atom on
the aromatic ring can be substituted or used in cross-coupling reactions to form new carbon-

carbon or carbon-heteroatom bonds.[1]

Synthetic Utility of (4-Bromonaphthalen-1-yl)ymethanol

(4-Bromonaphthalen-1-yl)methanol

e.g.,, PCC, DMP / R-COOH, Acid Cat. \e.g., SOCI2 then Nu- e.g., Pd catalyst

Nucleophilic
Substitution (at -CH20H)

\ A \ !

4-Bromo-1-naphthaldehyde Ester Derivatives Ether/Amine Derivatives Aryl/Alkyl Naphthalenes

Cross-Coupling
(at C-Br)

Oxidation Esterification

Click to download full resolution via product page
Caption: Key reaction pathways for (4-Bromonaphthalen-1-yl)methanol.
Experimental Protocols
Synthesis of (4-Bromonaphthalen-1-yl)methanol

This protocol describes the reduction of 4-bromonaphthalene-1-carboxylic acid to yield the

target alcohol.[3]

Materials:
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4-bromonaphthalene-1-carboxylic acid (1.00 equiv)

Tetrahydrofuran (THF), anhydrous

Borane-THF complex (BHs-THF) (2.00 equiv)

Hydrochloric acid (HCI) solution

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous sodium sulfate

n-Hexane

Procedure:

e In a 250-mL 3-necked round-bottom flask, dissolve 4-bromonaphthalene-1-carboxylic acid
(e.g., 7 g, 27.88 mmol) in anhydrous tetrahydrofuran (200 mL).[3]

With stirring, add the borane-THF complex (e.g., 55.7 mL of 1M solution) dropwise to the
solution.[3]

Allow the resulting solution to stir overnight at room temperature.[3]

Quench the reaction by the careful addition of hydrochloric acid solution until the pH is
adjusted to 6.[3]

Dilute the solution with ethyl acetate (200 mL).[3]

Wash the organic layer sequentially with brine (3 x 100 mL).[3]

Dry the organic phase over anhydrous sodium sulfate and then concentrate it under vacuum.

[3]

Wash the resulting residue with n-hexane (30 mL) to yield (4-bromonaphthalen-1-
yl)methanol as a white solid (Typical yield: ~95%).[3]
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1. Dissolve 4-bromonaphthalene-
1-carboxylic acid in THF

:

2. Add BH3-THF dropwise
and stir overnight at RT

:

3. Quench with HCI
topH 6

:

4. Dilute with Ethyl Acetate
& Wash with Brine

:

5. Dry organic phase
(Na2S04) & Concentrate

:

6. Wash residue with
n-Hexane

Product: (4-Bromonaphthalen-1-yl)methanol
(White Solid)

Click to download full resolution via product page

Caption: Workflow for the synthesis of (4-Bromonaphthalen-1-yl)methanol.

Biological and Toxicological Information

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1281211?utm_src=pdf-body-img
https://www.benchchem.com/product/b1281211?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Biological Activity

While specific, extensive research on the biological activity of (4-Bromonaphthalen-1-
yl)methanol is limited, its structural motifs are significant in medicinal chemistry. The
naphthalene core is a key component in numerous compounds with diverse pharmacological
properties.[1] The presence of a bromine atom can enhance lipophilicity, potentially improving
bioavailability, while the hydroxymethyl group offers a site for hydrogen bonding and further
derivatization.[1] Derivatives of this compound are considered to have potential in
pharmaceutical development, especially in anti-cancer research.[1][2]

Toxicological Data

No specific toxicological data (e.g., LDso, LCso) for (4-Bromonaphthalen-1-yl)methanol were
found in the reviewed literature. The toxicological properties have not been fully investigated.[8]
Based on related structures, the compound should be handled as harmful if swallowed and as
an irritant to the skin, eyes, and respiratory system.[4][5]

Conclusion

(4-Bromonaphthalen-1-yl)methanol is a key synthetic intermediate with significant potential in
organic synthesis and medicinal chemistry. Due to the lack of a dedicated safety and toxicology
profile, it must be handled with caution, adhering to safety protocols derived from structurally
related compounds. Researchers should use appropriate engineering controls and personal
protective equipment to minimize exposure. The detailed synthesis protocol provided enables
its preparation for further investigation into its chemical reactivity and potential biological
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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